Cas no 2165334-80-3 (Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-)

• Product Name: Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-
• CAS No: 2165334-80-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5237400
• Update Time: 2025-07-21

Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-

• Inchi： 1S/C11H18N2O2/c14-10(13-3-1-2-4-13)11-7-12-5-9(11)6-15-8-11/h9,12H,1-8H2/t9-,11-/m0/s1
• InChI Key： NRUOJCOMGNUZEJ-ONGXEEELSA-N
• SMILES： C(N1CCCC1)([C@@]12COC[C@]1([H])CNC2)=O

Additional information on Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-

Comprehensive Analysis of Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]- (CAS No. 2165334-80-3)

The compound Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]- (CAS No. 2165334-80-3) is a specialized organic molecule with a unique structural framework. Its intricate design, featuring a fused furo[3,4-c]pyrrole core and a pyrrolidinyl substituent, positions it as a subject of interest in modern synthetic chemistry and pharmaceutical research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing frequently searched queries such as "synthetic pathways for complex heterocycles" and "bioactive molecule design."

From a structural perspective, the compound's tetrahydrofuropyrrole scaffold is notable for its conformational rigidity and hydrogen-bonding capabilities, which are critical in drug discovery. Researchers often explore similar frameworks for their ability to mimic natural ligands, making CAS No. 2165334-80-3 a candidate for modulating protein-protein interactions. Its 1-pyrrolidinyl group further enhances solubility and bioavailability, addressing common challenges in "small-molecule drug development."

Recent advancements in AI-driven molecular modeling have spurred interest in compounds like Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-. Computational studies suggest its potential as a scaffold for kinase inhibitors or GPCR-targeted therapeutics, aligning with trending searches such as "structure-based drug design 2024." The compound's stereochemistry (3aS,6aS) also underscores its relevance in chiral synthesis, a hot topic in asymmetric catalysis.

In material science, derivatives of this furopyrrole system have been investigated for organic electronics due to their electron-rich heterocycles. This connects to popular queries like "heterocyclic compounds in OLEDs." While CAS No. 2165334-80-3 itself hasn't been widely commercialized, its structural motifs inspire innovation in "sustainable material chemistry," a growing focus area.

Synthetic accessibility remains a key discussion point. The compound's preparation likely involves multicomponent reactions or transition-metal-catalyzed cyclizations, techniques frequently searched by organic chemists. Its bicyclic framework presents both challenges and opportunities for "green chemistry optimization," another trending theme.

Safety and regulatory aspects of Methanone, 1-pyrrolidinyl[(3aS,6aS)-tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]- are often queried. While not classified as hazardous, proper handling protocols for novel synthetic intermediates are emphasized in "laboratory best practices" discussions. The compound's stability under various conditions (pH, temperature) is also a subject of experimental interest.

In conclusion, CAS No. 2165334-80-3 exemplifies the convergence of medicinal chemistry and advanced materials research. Its hybrid furo-pyrrolidine architecture answers the demand for "multifunctional molecular templates," making it a compelling case study for interdisciplinary science. Future studies may explore its structure-activity relationships or polymer compatibility, further expanding its utility.